Cas no 50594-81-5 (Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-)
50594-81-5 structure
Product Name:Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
CAS No:50594-81-5
MF:C7H4Cl2F3N
MW:230.014570236206
CID:364563
PubChem ID:13059276
Update Time:2025-04-19
Benzenamine, 2,3-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
- LogP
- 2,3-dichloro-5-(trifluoromethyl)aniline
- 5-Amino-3,4-dichloro-alpha,alpha,alpha-trifluorotoluene
- 3-Amino-4,5-dichloro-1-(trifluoromethyl)benzene
- SCHEMBL1769094
- DTXSID20516719
- 50594-81-5
-
- Inchi: 1S/C7H4Cl2F3N/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
- InChI Key: QVGXDVUFEAAYHW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(C(F)(F)F)=CC=1N)Cl
Computed Properties
- Exact Mass: 228.96742
- Monoisotopic Mass: 228.9672890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.542
- Boiling Point: 238.1°C at 760 mmHg
- Flash Point: 97.8°C
- Refractive Index: 1.518
- PSA: 26.02
Benzenamine, 2,3-dichloro-5-(trifluoromethyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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